Cas no 1207019-46-2 (1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo3,4-dpyrimidin-6-ylpiperidine-4-carboxamide)

• Product Name: 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo3,4-dpyrimidin-6-ylpiperidine-4-carboxamide
• CAS No: 1207019-46-2
• MF: C₂₄H₂₄FN₇O
• MW: 445.492067337036
• CID: 6418968
• PubChem ID: 45497486
• Update Time: 2025-07-14

1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo3,4-dpyrimidin-6-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo3,4-dpyrimidin-6-ylpiperidine-4-carboxamide
• 1-[1-(4-fluorophenyl)-4-(3-methylanilino)pyrazolo[3,4-d]pyrimidin-6-yl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[1-(4-fluorophenyl)-4-[(3-methylphenyl)amino]-1H-pyrazolo[3,4-d]pyrimidin-6-yl]-
• AKOS024255158
• 1-[1-(4-fluorophenyl)-4-[(3-methylphenyl)amino]-1H-pyrazolo[3,4-d]pyrimidin-6-yl]piperidine-4-carboxamide
• 1207019-46-2
• 1-(1-(4-fluorophenyl)-4-(m-tolylamino)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)piperidine-4-carboxamide
• F2090-1503

• Inchi： 1S/C24H24FN7O/c1-15-3-2-4-18(13-15)28-22-20-14-27-32(19-7-5-17(25)6-8-19)23(20)30-24(29-22)31-11-9-16(10-12-31)21(26)33/h2-8,13-14,16H,9-12H2,1H3,(H2,26,33)(H,28,29,30)
• InChI Key： KEYQNZVTWAJIBQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC(NC3=CC=CC(C)=C3)=C3C=NN(C4=CC=C(F)C=C4)C3=N2)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 445.20263658g/mol
• Monoisotopic Mass: 445.20263658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 674.9±65.0 °C(Predicted)
• pka: 16.25±0.20(Predicted)

Additional information on 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo3,4-dpyrimidin-6-ylpiperidine-4-carboxamide

Introduction to 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide (CAS No: 1207019-46-2)

1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide, identified by its CAS number 1207019-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a pyrazolo[3,4-d]pyrimidine core and a piperidine moiety, which are known to contribute to its potential therapeutic properties.

The pyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. In particular, this scaffold has been extensively studied for its antiviral, anticancer, and anti-inflammatory properties. The presence of a fluorophenyl group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring enhances the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Additionally, the 3-methylphenylamino substituent at the 4-position introduces a basic nitrogen atom that can engage in hydrogen bonding or salt formation, further modulating the compound's pharmacokinetic profile.

The piperidine moiety in the molecule is another key pharmacophore that contributes to its biological activity. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The carboxamide group at the 4-position of the piperidine ring adds another layer of functional diversity, enabling potential interactions with acidic or basic residues in biological targets. This combination of structural elements makes 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide a versatile candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies have suggested that this molecule may interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. For instance, computational simulations indicate that the fluorophenyl and 3-methylphenylamino groups can form favorable interactions with pockets on target proteins, leading to potent inhibition or modulation of their activity. These findings align with experimental observations from preclinical studies that have demonstrated the anti-proliferative effects of related compounds.

In vitro studies have been conducted to evaluate the biological activity of 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide, focusing on its effects on various cancer cell lines. Preliminary results suggest that this compound exhibits significant inhibitory activity against several aggressive tumors, including breast cancer, colorectal cancer, and melanoma. The mechanism of action appears to involve multiple pathways, including inhibition of tyrosine kinases and modulation of apoptosis-related signaling cascades. These findings are particularly intriguing given the growing demand for multi-targeted therapies that can address complex disease mechanisms.

Additionally, research has explored the potential anti-inflammatory properties of this compound. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. The structural features of 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide suggest that it may interfere with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Preliminary experiments have shown promising results in reducing pro-inflammatory cytokine production in cell-based models, indicating its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization at the 4-position with the fluorophenyl and 3-methylphenylamino groups. The introduction of the piperidine moiety is typically achieved through nucleophilic substitution or reductive amination reactions. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility during production.

Quality control and analytical characterization are critical aspects of ensuring the integrity of 1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide throughout its development process. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely used to confirm molecular structure and purity. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards before advancing to clinical trials.

The potential therapeutic applications of this compound extend beyond oncology and inflammation into other areas such as infectious diseases and neurodegenerative disorders. Emerging research suggests that modifications to its structure could enhance its efficacy against pathogens like viruses or bacteria by targeting essential metabolic pathways unique to these organisms. Furthermore, studies on related compounds have hinted at neuroprotective properties that could be exploited for treating conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion,1-1-(4-fluorophenyl)-4-(3-methylphenyl)amino-1H-pyrazolo[3,4-d]pyrimidin-6-ylpiperidine-4-carboxamide (CAS No: 1207019-46-2) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and demonstrated biological activities. Its combination of pharmacophores offers multiple avenues for interaction with disease-related targets while maintaining favorable pharmacokinetic properties. As research continues into this compound, future studies will likely uncover additional therapeutic potentials beyond those currently identified, solidifying its position as an important molecule in medicinal chemistry.